Cas no 54669-73-7 (Cyclohexanone, 2-[2-(4-bromophenyl)-2-oxoethyl]-)
54669-73-7 structure
Product Name:Cyclohexanone, 2-[2-(4-bromophenyl)-2-oxoethyl]-
CAS No:54669-73-7
MF:C14H15BrO2
MW:295.171703577042
CID:353976
PubChem ID:12270330
Update Time:2025-04-19
Cyclohexanone, 2-[2-(4-bromophenyl)-2-oxoethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-[2-(4-bromophenyl)-2-oxoethyl]-
- 2-[2-(4-bromophenyl)-2-oxoethyl]cyclohexan-1-one
- 54669-73-7
- DTXSID00483359
- 2-(p-bromophenacyl)-cyclohexanone
- SCHEMBL11828712
- 2-(p-Bromophenacyl)cyclohexanone
- ZOODIIXDFHUTRX-UHFFFAOYSA-N
-
- Inchi: 1S/C14H15BrO2/c15-12-7-5-10(6-8-12)14(17)9-11-3-1-2-4-13(11)16/h5-8,11H,1-4,9H2
- InChI Key: ZOODIIXDFHUTRX-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(CC1C(CCCC1)=O)=O
Computed Properties
- Exact Mass: 294.02555
- Monoisotopic Mass: 294.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Cyclohexanone, 2-[2-(4-bromophenyl)-2-oxoethyl]- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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